Cas no 10213-75-9 (Propanenitrile,3-[(2-ethylhexyl)oxy]-)

• Product Name: Propanenitrile,3-[(2-ethylhexyl)oxy]-
• CAS No: 10213-75-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 174878
• PubChem ID: 25053
• Update Time: 2025-04-19

Propanenitrile,3-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-ethylhexyl)oxy]-
• 3-(2-ethylhexoxy)propanenitrile
• 3-[(2-ethylhexyl)oxy]propiononitrile
• 3-((2-Ethylhexyl)oxy)propionitrile
• 3-((2-Ethylhexyl)oxy)propiononitrile
• 3-(2-Ethylhexyloxy)propannitril
• 3-(2-Ethylhexyloxy)propannitril [Czech]
• 3-(2-Ethylhexyloxy)propionitrile
• 3-[(2-ethylhexyl)oxy]propanenitrile
• AI3-08290
• BRN 1755994
• CCRIS 4647
• Propanenitrile, 3-((2-ethylhexyl)oxy)-
• Propionitrile, 3-(2-ethylhexyloxy)-
• Propionitrile, 3-(2-ethylhexyloxy).
• 2-CYANOETHYL 2-ETHYLHEXYL ETHER
• W0FO382U28
• EINECS 233-519-8
• Q27292143
• SCHEMBL11737597
• 3-[(2-Ethylhexyl)oxy]propanenitrile #
• UNII-W0FO382U28
• NS00023113
• 3-((2-ethylhexyl)oxy)propanenitrile
• 3-[(2-Ethylhexyl)oxy]propionitrile
• NCGC00248203-01
• W-110259
• HXBFULVLSKAGSQ-UHFFFAOYSA-N
• NCGC00254789-01
• 3-03-00-00539 (Beilstein Handbook Reference)
• CHEMBL3183577
• Propanenitrile, 3-[(2-ethylhexyl)oxy]-
• Tox21_300885
• 3-((ETHYLHEXYL)OXY)PROPIONITRILE
• DTXSID6025303
• PROPIONITRILE, 3-((2-ETHYLHEXYL)OXY)-
• beta(2-ETHYL HEXOXY)PROPIONITRILE
• CAS-10213-75-9
• DTXCID305303
• .BETA.-(2-ETHYLHEXYLOXY)PROPIONITRILE
• 10213-75-9

• Inchi： 1S/C11H21NO/c1-3-5-7-11(4-2)10-13-9-6-8-12/h11H,3-7,9-10H2,1-2H3
• InChI Key： HXBFULVLSKAGSQ-UHFFFAOYSA-N
• SMILES： O(CCC#N)CC(CC)CCCC

Computed Properties

• Exact Mass: 183.16243
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.9534 (rough estimate)
• Boiling Point: 316.99°C (rough estimate)
• Refractive Index: 1.4450 (estimate)
• PSA: 33.02

Propanenitrile,3-[(2-ethylhexyl)oxy]- Security Information

• Safety Term：x and CN−. See also NITRILES."> Mildly toxic by ingestion and skin contact. An eye irritant. When heated to decomposition it emits toxic fumes of NOx and CN−. See also NITRILES.